Cariprazine hydrochloride

• CAS No.: 1083076-69-0
• Product Name: Cariprazine hydrochloride
• Molecular Formula: C21H33Cl3N4O
• Molecular Weight: 463.9 g/mol
• IUPAC Name: 3-[4-[2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethyl]cyclohexyl]-1,1-dimethylurea;hydrochloride
• Standard InChI: InChI=1S/C21H32Cl2N4O.ClH/c1-25(2)21(28)24-17-8-6-16(7-9-17)10-11-26-12-14-27(15-13-26)19-5-3-4-18(22)20(19)23;/h3-5,16-17H,6-15H2,1-2H3,(H,24,28);1H
• Standard InChIKey: GPPJWWMREQHLQT-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)NC1CCC(CC1)CCN2CCN(CC2)C3=C(C(=CC=C3)Cl)Cl.Cl
• Canonical SMILES: CN(C)C(=O)NC1CCC(CC1)CCN2CCN(CC2)C3=C(C(=CC=C3)Cl)Cl.Cl
• Description: Cariprazine Hydrochloride(cas 1083076-69-0), also known as RGH-188 and MP-214, is an antipsychotic drug received FDA approval on September 17, 2015. Cariprazine acts as a D2 and D3 receptor partial agonist, with high selectivity towards the D3 receptor. Action on the dopaminergic systems makes it also potentially useful as an add-on therapy in major depressive disorder. Cariprazine is approved for schizophrenia and bipolar disorder. It has also been investigated as a potential adjunct in treatment-resistant major depressive disorder.
• Synonyms: 3-(trans-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)-1,1-dimethylurea; cariprazine; cariprazine HCl; cariprazine hydrochloride; N'-(trans-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)-N,N-dimethylurea monohydrochloride; RGH-188; trans-4-(2-(4-(2,3-dichlorophenyl)piperazine-1-yl)-ethyl)-N,N-dimethylcarbamoyl-cyclohexyl-amine hydrochloride; Vrayla
• Reference: 1. Bioorg Med Chem Lett. 2012 May 15;22(10):3437-40. doi:; 10.1016/j.bmcl.2012.03.104. Epub 2012 Apr 4.; ; Discovery of cariprazine (RGH-188): a novel antipsychotic acting on dopamine; D3/D2 receptors.; ; Agai-Csongor E(1), Domány G, Nógrádi K, Galambos J, Vágó I, Keserű GM, Greiner I,; Laszlovszky I, Gere A, Schmidt E, Kiss B, Vastag M, Tihanyi K, Sághy K, Laszy J, ; Gyertyán I, Zájer-Balázs M, Gémesi L, Kapás M, Szombathelyi Z.; ; Author information: ; (1)Gedeon Richter Plc, Budapest, Hungary. e.csongor@richter.hu; ; Medicinal chemistry optimization of an impurity isolated during the scale-up; synthesis of a pyridylsulfonamide type dopamine D(3)/D(2) compound (1) led to a; series of new piperazine derivatives having affinity to both dopamine D(3) and; D(2) receptors. Several members of this group showed excellent pharmacokinetic; and pharmacodynamic properties as demonstrated by outstanding activities in; different antipsychotic tests. The most promising representative, 2m; (cariprazine) had good absorption, excellent brain penetration and advantageous; safety profile. Based on its successful clinical development we are looking; forward to the NDA filing of cariprazine in 2012.; ; ; ; 2. Curr Opin Investig Drugs. 2010 Jul;11(7):823-32.; ; Cariprazine, an orally active D2/D3 receptor antagonist, for the potential; treatment of schizophrenia, bipolar mania and depression.; ; Gründer G(1).; ; Author information: ; (1)RWTH Aachen University, Department of Psychiatry and Psychotherapy, and JARA -; Translational Brain Medicine, Pauwelsstrasse 30, Aachen, Germany.; ggruender@ukaachen.de; ; Cariprazine (RGH-188), which is being codeveloped by Gedeon Richter Ltd, Forest; Laboratories Inc and Mitsubishi Tanabe Pharma Corp, is a novel putative; antipsychotic drug that exerts partial agonism at dopamine D2/D3 receptors, with ; preferential binding to D3 receptors, and partial agonism at serotonin 5-HT1A; receptors. Its activity at D2/D3 receptors may be lower than that of the; prototype partial agonist aripiprazole. The antipsychotic activity of cariprazine; was demonstrated in animal models, and data also suggest that the propensity for ; extrapyramidal side effects is low and that the drug may have procognitive; properties. Cariprazine is rapidly absorbed, with high oral bioavailability and a; long plasma elimination t1/2. Cariprazine is in phase III clinical trials in; patients with schizophrenia and in patients with bipolar disorder. Data from; phase II trials in patients with schizophrenia and bipolar mania indicate that; the drug has antipsychotic and antimanic properties that are superior to placebo.; With its unique receptor affinity profile, cariprazine may represent a potential ; enrichment of the therapeutic armamentarium for schizophrenia and affective; disorders. Its activity against the cognitive deficits associated with; schizophrenia has to be carefully investigated.; ; ; ; ; ; 3. J Pharmacol Exp Ther. 2010 Apr;333(1):328-40. doi: 10.1124/jpet.109.160432. Epub ; 2010 Jan 21.; ; Cariprazine (RGH-188), a dopamine D(3) receptor-preferring, D(3)/D(2) dopamine; receptor antagonist-partial agonist antipsychotic candidate: in vitro and; neurochemical profile.; ; Kiss B(1), Horváth A, Némethy Z, Schmidt E, Laszlovszky I, Bugovics G, Fazekas K,; Hornok K, Orosz S, Gyertyán I, Agai-Csongor E, Domány G, Tihanyi K, Adham N,; Szombathelyi Z.; ; Author information: ; (1)Department of Molecular Pharmacology, Gedeon Richter Plc., P.O. Box 27.,; Budapest, H-1475 Hungary. b.kiss@richter.hu; ; Cariprazine {RGH-188;; trans-N-[4-[2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethyl]cyclohexyl]-N',N'-dimet; hylurea hydrochloride}, a novel candidate antipsychotic, demonstrated; approximately 10-fold higher affinity for human D(3) versus human D(2L) and human; D(2S) receptors (pKi 10.07, 9.16, and 9.31, respectively). It displayed high; affinity at human serotonin (5-HT) type 2B receptors (pK(i) 9.24) with pure; antagonism. Cariprazine had lower affinity at human and rat hippocampal 5-HT(1A) ; receptors (pK(i) 8.59 and 8.34, respectively) and demonstrated low intrinsic; efficacy. Cariprazine displayed low affinity at human 5-HT(2A) receptors (pK(i); 7.73). Moderate or low affinity for histamine H(1) and 5-HT(2C) receptors (pK(i) ; 7.63 and 6.87, respectively) suggest cariprazine's reduced propensity for adverse; events related to these receptors. Cariprazine demonstrated different functional ; profiles at dopamine receptors depending on the assay system. It displayed D(2); and D(3) antagonism in [(35)S]GTPgammaS binding assays, but stimulated inositol; phosphate (IP) production (pEC(50) 8.50, E(max) 30%) and antagonized; (+/-)-quinpirole-induced IP accumulation (pK(b) 9.22) in murine cells expressing ; human D(2L) receptors. It had partial agonist activity (pEC(50) 8.58, E(max) 71%); by inhibiting cAMP accumulation in Chinese hamster ovary cells expressing human; D(3) receptors and potently antagonized; R(+)-2-dipropylamino-7-hydroxy-1,2,3,4-tetrahydronaphtalene HBr; (7-OH-DPAT)-induced suppression of cAMP formation (pK(b) 9.57). In these; functional assays, cariprazine showed similar (D(2)) or higher (D(3)); antagonist-partial agonist affinity and greater (3- to 10-fold) D(3) versus D(2) ; selectivity compared with aripiprazole. In in vivo turnover and biosynthesis; experiments, cariprazine demonstrated D(2)-related partial agonist and antagonist; properties, depending on actual dopaminergic tone. The antagonist-partial agonist; properties of cariprazine at D(3) and D(2) receptors, with very high and; preferential affinity to D(3) receptors, make it a candidate antipsychotic with a; unique pharmacological profile among known antipsychotics.
• PubChem Compound: 25096873
• Last Modified: Nov 11 2021